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Compound of Interest

Compound Name: Methyl-PEG3-bromide

Cat. No.: B1281788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for

Methyl-PEG3-bromide (CAS No. 72593-77-2). It is intended to provide researchers, scientists,

and drug development professionals with the necessary information for the safe use and

storage of this compound. Methyl-PEG3-bromide is a PEG-based PROTAC (Proteolysis

Targeting Chimera) linker used in the synthesis of PROTACs for targeted protein degradation

research.[1]

Chemical and Physical Properties
Methyl-PEG3-bromide is a colorless to light yellow liquid.[1] Its hydrophilic PEG spacer

increases its solubility in aqueous media.[2] The terminal bromide is a good leaving group for

nucleophilic substitution reactions.[2]
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Property Value Source

Molecular Formula C7H15BrO3 [2][3][4][5]

Molecular Weight 227.1 g/mol [1][2][4][5]

CAS Number 72593-77-2 [1][2][3][4][5]

Appearance Liquid, Colorless to light yellow [1]

Density 1.287 g/cm³ [1]

Boiling Point 65°C / 2.3 mmHg [3]

Solubility Soluble in DMSO [1]

Synonyms:

1-Bromo-3,6,9-trioxadecane[5]

1-(2-Bromoethoxy)-2-(2-methoxyethoxy)ethane[5]

2-[2-(2-Methoxyethoxy)ethoxy]ethyl bromide[5]

Diethylene glycol 2-bromoethyl methyl ether[5]

Hazard Identification and Safety Precautions
While many sources do not classify Methyl-PEG3-bromide as a hazardous substance, it is

crucial to handle it with care, following standard laboratory safety protocols.[6] The toxicological

properties of this specific compound have not been thoroughly investigated.

General Precautions:

Avoid contact with skin and eyes.[3]

Do not breathe mist, vapors, or spray.[7]

Handle in accordance with good industrial hygiene and safety practices.[7]

Wash hands thoroughly after handling.[7][8]
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Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Methyl-PEG3-
bromide:

PPE Specification

Eye Protection
Safety glasses with side shields or goggles

(European standard - EN 166).[7]

Hand Protection
Protective gloves. Inspect gloves before use.[6]

[7]

Skin and Body Protection
Wear appropriate protective clothing to prevent

skin exposure.[7]

Respiratory Protection Use only in a well-ventilated area.[9]

Handling and Storage
Proper handling and storage are essential to maintain the integrity of Methyl-PEG3-bromide
and ensure laboratory safety.

Handling Workflow
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Preparation

Handling

Post-Handling
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(e.g., chemical fume hood)

Aliquot the required amount
of Methyl-PEG3-bromide

Perform the reaction under
appropriate conditions

Dispose of waste according to
institutional guidelines

Wash hands thoroughly

Click to download full resolution via product page

A flowchart outlining the safe handling procedure for Methyl-PEG3-bromide.

Storage Conditions
Store Methyl-PEG3-bromide in a tightly closed container in a dry, cool, and well-ventilated

place.[7] Recommended storage temperatures vary by supplier, so it is crucial to check the

product-specific information.
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Storage Condition Duration

Pure Form at -20°C 3 years[1]

Pure Form at 4°C 2 years[1]

In Solvent at -80°C 6 months[1]

In Solvent at -20°C 1 month[1]

Storage Logic Diagram

Receive Methyl-PEG3-bromide

Is it in pure form or in solvent?

Store at -20°C for long-term
or 4°C for short-term

Pure

Store at -80°C for up to 6 months
or -20°C for up to 1 month

In Solvent

Use in experiment

Click to download full resolution via product page

A decision diagram for the appropriate storage of Methyl-PEG3-bromide.

First Aid Measures
In case of exposure, follow these first aid measures:
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration.[6]

Skin Contact
Wash off with soap and plenty of water. Remove

contaminated clothing.[6]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[7][9]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.[6]

Accidental Release Measures
In the event of a spill, wear appropriate personal protective equipment and ensure adequate

ventilation.[10] For a liquid spill, absorb with an inert material (e.g., vermiculite, dry sand, earth)

and place in a chemical waste container.[10]

Experimental Protocols
Detailed experimental protocols for the use of Methyl-PEG3-bromide are not readily available

in the public domain and are typically specific to the research being conducted. It is primarily

used as a linker in the synthesis of PROTACs. The general principle involves a nucleophilic

substitution reaction where the bromide acts as a leaving group. Researchers should consult

relevant scientific literature for specific reaction conditions and protocols related to their target

protein and E3 ligase ligand.

Toxicological Information
No specific quantitative toxicological data (e.g., LD50, LC50) for Methyl-PEG3-bromide is

available in the searched resources. The toxicological properties have not been thoroughly

investigated. It is recommended to handle this compound as potentially harmful and to

minimize exposure.
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Disclaimer
This document is intended for informational purposes only and is not a substitute for a formal

Safety Data Sheet (SDS) provided by the manufacturer. Always refer to the manufacturer's

SDS for the most complete and up-to-date safety information. All laboratory work should be

conducted by trained professionals in a suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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